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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 5-decanone in the

fragrance industry. This document details its olfactory profile, performance characteristics, and

recommended applications, along with detailed protocols for its evaluation and analysis.

Introduction to 5-Decanone in Fragrance
5-Decanone (CAS No. 820-29-1), an aliphatic ketone, is a valuable ingredient in the perfumer's

palette.[1] It is a colorless liquid characterized by a distinct fruity odor.[1] Aliphatic ketones, in

general, are known for contributing sweet, fruity, and creamy notes to fragrance compositions.

The careful incorporation of these ketones can impart a vibrant and juicy quality to a fragrance,

enhancing its overall freshness and appeal.

Olfactory Profile and Performance
The odor of 5-decanone is primarily described as fruity. While specific quantitative data for 5-
decanone's odor and flavor thresholds are not readily available in the provided search results,

data for homologous 2-ketones can provide an estimation of its potency. Odor sensitivity to

aliphatic ketones generally increases with carbon chain length up to a certain point. For

instance, the odor detection threshold for 2-heptanone is significantly lower than that of shorter-

chain ketones like acetone. This suggests that 5-decanone, with its ten-carbon chain, would

likely have a relatively low odor detection threshold, making it an impactful fragrance material.
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Table 1: Physical and Chemical Properties of 5-Decanone

Property Value Reference

Molecular Formula C10H20O [2]

Molecular Weight 156.27 g/mol [3]

Appearance Colorless liquid [1]

Odor Fruity [1]

Boiling Point 208.7°C at 760 mmHg [1]

Flash Point 67.7°C [1]

Solubility Soluble in DMSO [3]

Applications in Fragrance Compositions
Due to its fruity character, 5-decanone is a versatile ingredient that can be incorporated into a

variety of fragrance types. Its profile makes it suitable for enhancing fruity and floral accords.

Recommended Applications and Use Levels:

While specific use levels for 5-decanone are not documented in the provided search results,

information on similar fruity ketones, such as raspberry ketone, can offer guidance. The typical

usage of raspberry ketone in perfume compounds ranges from 0.14% to a maximum of 11.4%.

[4] It is recommended to start with low concentrations of 5-decanone and adjust based on the

desired olfactory effect.

Fine Fragrances: In fine fragrances, 5-decanone can be used to introduce or boost fruity top

and middle notes. It can add a juicy, ripe quality to berry, peach, or apricot accords and can

provide a modern twist to classic floral bouquets.

Soaps and Detergents: The stability of ketones makes them suitable for use in functional

products.[5] 5-decanone can impart a pleasant fruity scent to soaps and detergents,

contributing to the overall sensory experience of the product.[1]
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Candles and Air Fresheners: The volatility and odor profile of 5-decanone make it a

candidate for use in candles and air care products. Aromatic ketones are known to improve

the scent throw and longevity of fragrances in these applications.[6]

Example Fragrance Accord - "Juicy Peach":

This accord demonstrates a potential application of an aliphatic ketone like 5-decanone to

create a fruity fragrance.

Ingredient Parts (by weight) Olfactory Contribution

5-Decanone 5 Fruity, ripe

Aldehyde C-14 (Peach

Aldehyde)
15 Creamy, peach, lactonic

Benzyl Acetate 20 Fruity, floral (jasmine)

Linalool 10 Floral, slightly citrusy

Gamma-Undecalactone

(Aldehyde C-18)
5 Creamy, coconut, fruity

Hedione (Methyl

Dihydrojasmonate)
30 Floral, airy, diffusive

Iso E Super 15 Woody, ambery, smooth

Total 100

Experimental Protocols
Sensory Evaluation of 5-Decanone
Objective: To determine the olfactory profile and intensity of 5-decanone.

Materials:

5-Decanone

Odorless solvent (e.g., dipropylene glycol or ethanol)
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Glass beakers

Pipettes

Smelling strips

Panel of trained sensory assessors (minimum of 5)

Data collection forms

Protocol:

Sample Preparation: Prepare dilutions of 5-decanone in the chosen solvent at

concentrations of 10%, 1%, and 0.1%.

Panelist Preparation: Ensure panelists have not consumed any strongly flavored food or

drink for at least one hour before the evaluation. They should also refrain from wearing any

personal fragrance.

Evaluation Procedure:

Dip a smelling strip into each dilution of 5-decanone.

Present the smelling strips to the panelists in a randomized order.

Ask panelists to describe the odor profile of each sample using a list of descriptors (e.g.,

fruity, waxy, green, sweet).

Ask panelists to rate the intensity of the odor on a labeled magnitude scale (LMS) ranging

from "barely detectable" to "extremely strong".[7]

Data Analysis: Compile the descriptor data to create an olfactory profile of 5-decanone.

Calculate the average intensity ratings for each concentration.
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Gas Chromatography-Olfactometry (GC-O) Analysis
Objective: To identify the retention time and characterize the odor of 5-decanone in a gas

chromatographic separation.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactometry port

(ODP)

5-Decanone standard

Appropriate GC column (e.g., non-polar or mid-polar)

Helium carrier gas

Trained human assessor

Protocol:

Instrument Setup:

Install the GC column and condition it according to the manufacturer's instructions.

Set the GC oven temperature program (e.g., start at 50°C, ramp up to 250°C).

Set the carrier gas flow rate.

Heat the transfer line to the ODP to prevent condensation.[8]

Sample Injection: Inject a diluted solution of the 5-decanone standard into the GC inlet.

Olfactometry and Data Collection:

The assessor sniffs the effluent from the ODP throughout the GC run.

The assessor records the time at which any odor is detected and provides a description of

the odor.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1664179?utm_src=pdf-body
https://www.benchchem.com/product/b1664179?utm_src=pdf-body
https://www.aidic.it/cet/14/40/021.pdf
https://www.benchchem.com/product/b1664179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simultaneously, the MS detector records the mass spectrum of the eluting compounds.

Data Analysis: Correlate the retention time of the odor event with the retention time of the

peak detected by the MS. Confirm the identity of the peak as 5-decanone by its mass

spectrum.
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Stability Testing of a Fragrance Containing 5-Decanone
in a Cosmetic Base
Objective: To evaluate the physical and chemical stability of a fragrance formulation containing

5-decanone in a cosmetic product base over time and under various conditions.[9][10]

Materials:

Fragrance oil containing a known concentration of 5-decanone

Cosmetic product base (e.g., lotion, cream)

Control sample (cosmetic base without fragrance)

Storage containers (glass jars)

Oven capable of maintaining 40-45°C

Refrigerator or chamber capable of maintaining 4°C

Light exposure box or window with direct sunlight

pH meter

Viscometer

Protocol:

Sample Preparation: Prepare samples of the cosmetic base containing the fragrance oil at

the desired concentration. Also, prepare a control sample of the base without fragrance.

Storage Conditions: Store the samples under the following conditions for a period of at least

3 months:

Elevated temperature: 40-45°C

Room temperature: 20-25°C
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Refrigerated: 4°C

Light exposure: In a light box or exposed to daylight

Evaluation Intervals: Evaluate the samples at regular intervals (e.g., 1 week, 1 month, 3

months).

Evaluation Parameters:

Color: Visually assess any changes in color compared to the control and the initial sample.

Odor: Evaluate any changes in the fragrance profile or intensity.

pH: Measure the pH of the product.

Viscosity: Measure the viscosity of the product.

Appearance: Observe for any signs of phase separation, crystallization, or other physical

changes.

Data Analysis: Record all observations and measurements at each interval. Compare the

stability of the fragranced product to the control to determine the impact of the fragrance on

the cosmetic base.

Olfactory Signaling Pathway
The perception of odorants like 5-decanone begins with the interaction of the molecule with

olfactory receptors in the nasal cavity. This initiates a signal transduction cascade that

ultimately leads to the perception of smell in the brain.
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Conclusion
5-Decanone is a useful aliphatic ketone for imparting fruity notes in a variety of fragrance

applications. Its performance and stability can be thoroughly evaluated using the standardized

protocols provided in these notes. Further research to determine its precise odor and flavor

thresholds would be beneficial for its optimal use in fragrance and flavor creations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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